molecular formula C10H11NO2 B8547101 4-(2-Formylethyl)benzamide

4-(2-Formylethyl)benzamide

Cat. No. B8547101
M. Wt: 177.20 g/mol
InChI Key: SGTRXCNZQBBJNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Formylethyl)benzamide is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Formylethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Formylethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(2-Formylethyl)benzamide

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

4-(3-oxopropyl)benzamide

InChI

InChI=1S/C10H11NO2/c11-10(13)9-5-3-8(4-6-9)2-1-7-12/h3-7H,1-2H2,(H2,11,13)

InChI Key

SGTRXCNZQBBJNN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CCC=O)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-(2-(1,3-dioxolan-2-yl)ethyl)benzamide (0.50 g, 2.26 mmol) in THF (22 mL) was added 1 N HCl solution (20 mL) at room temperature. The mixture was heated at 80? 90? for 1 h and cooled to room temperature. After saturation with NaCl, the reaction mixture was extracted repeatedly with CHCl3 (5×20 mL). The combined CHCl3 solution was dried (anhydrous Na2SO4), filtered, and evaporated under reduced pressure to give 0.40 g (98%) of 4-(2-formylethyl)benzamide as a solid which was used to the next step without further purification. 1H NMR (400 MHz, CDCl3) δ 9.82 (t, 1H), 7.74 (m, 2H), 7.27 (m, 2H), 6.14 (br s, 1H), 6.03 (br s, 1 H), 3.01 (m, 2H), 2.81 (m, 2H).
Name
4-(2-(1,3-dioxolan-2-yl)ethyl)benzamide
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
22 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.